Cas no 2310123-38-5 (N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide)

• Product Name: N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide
• CAS No: 2310123-38-5
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5356496
• Update Time: 2025-05-20

N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-2-(thiophen-3-yl)propyl)isoxazole-5-carboxamide
• N-(2-methyl-2-thiophen-3-ylpropyl)-1,2-oxazole-5-carboxamide
• N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide

• Inchi： 1S/C12H14N2O2S/c1-12(2,9-4-6-17-7-9)8-13-11(15)10-3-5-14-16-10/h3-7H,8H2,1-2H3,(H,13,15)
• InChI Key： JOBMKNJTXCBZGL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C)(C)CNC(C1=CC=NO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 83.4

Additional information on N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide

N-2-Methyl-2-(Thiophen-3-Yl)Propyl-1,2-Oxazole-5-Carboxamide: A Comprehensive Overview

The compound N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide (CAS No. 2310123-38-5) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a thiophene ring, a carboxamide group, and a methyl-substituted propyl chain, which collectively contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material synthesis. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, is known for its stability, electronic properties, and ability to participate in various chemical reactions. In the case of N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-5-carboxamide, the thiophene ring is positioned at the 3-position of the propyl chain, which may influence the compound's electronic distribution and reactivity. This structural feature has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for pharmacological applications.

The 1,2-oxazole ring in this compound is another key structural element. Oxazoles are five-membered heterocycles containing oxygen and nitrogen atoms. They are known for their versatility in organic synthesis and their ability to act as both electrophilic and nucleophilic partners in various reactions. The carboxamide group attached to the oxazole ring further enhances the compound's functional diversity. Carboxamides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which can improve bioavailability and target specificity.

Recent research has focused on the synthesis and characterization of N-substituted oxazole carboxamides like this compound. These studies have revealed that such compounds exhibit interesting biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a study published in 2023 demonstrated that N-substituted oxazole carboxamides can inhibit key enzymes involved in inflammation pathways, suggesting their potential as therapeutic agents for inflammatory diseases.

In addition to its pharmacological applications, N-2-methyl-2-(thiophen-3-yl)propyl-1,2-oxazole-carboxamide has shown promise in materials science. The thiophene moiety contributes to the compound's conjugation properties, making it suitable for use in organic electronics. Recent advancements in the field have explored the use of thiophene-containing compounds as components of organic semiconductors and light-emitting materials. The unique electronic properties of this compound could potentially be harnessed for applications such as flexible electronics or advanced display technologies.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. For example, a 2023 study reported a novel method for synthesizing N-substituted oxazole carboxamides using microwave-assisted synthesis techniques. This approach not only accelerates the reaction process but also enhances product purity.

From an environmental perspective, the development of sustainable synthetic methods for compounds like N-substituted oxazole carboxamides is critical. Recent efforts have focused on using biodegradable solvents or enzymatic catalysis to reduce the environmental footprint of chemical manufacturing processes. These advancements align with global initiatives aimed at promoting green chemistry principles across various industries.

In conclusion, N-substituted oxazole carboxamides, particularly N-substituted thiophene-containing derivatives, represent a class of compounds with significant potential across multiple disciplines. Their unique structural features make them valuable tools for drug discovery and material innovation. As research continues to uncover new applications and optimize synthetic methods for these compounds, their role in advancing science and technology will undoubtedly grow.